Cas no 6965-17-9 (3-Thiophenamine,tetrahydro-N-(2-phenylethyl)-, 1,1-dioxide, hydrochloride (1:1))

• Product Name: 3-Thiophenamine,tetrahydro-N-(2-phenylethyl)-, 1,1-dioxide, hydrochloride (1:1)
• CAS No: 6965-17-9
• MF: C₁₂H₁₈ClNO₂S
• MW: 275.79482126236
• CID: 512280
• PubChem ID: 54601261
• Update Time: 2025-04-19

3-Thiophenamine,tetrahydro-N-(2-phenylethyl)-, 1,1-dioxide, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenamine,tetrahydro-N-(2-phenylethyl)-, 1,1-dioxide, hydrochloride (1:1)
• 1,1-dioxo-N-(2-phenylethyl)thiolan-3-amine,hydrochloride
• 3-Thiophenamine, tetrahydro-N-(2-phenylethyl)-, 1,1-dioxide
• N-(1,1-dioxidotetrahydrothien-3-yl)-N-(2-phenylethyl)amine
• N-(2-Phenylethyl)tetrahydrothiophen-3-amine 1,1-dioxide
• 6965-17-9
• NSC-67445
• NSC67445

• Inchi： 1S/C12H17NO2S.ClH/c14-16(15)9-7-12(10-16)13-8-6-11-4-2-1-3-5-11;/h1-5,12-13H,6-10H2;1H
• InChI Key： CGWCKHBTINAMSB-UHFFFAOYSA-N
• SMILES： Cl.S1(CCC(C1)NCCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 239.09811
• Monoisotopic Mass: 275.0746777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 46.17
• LogP: 3.27950